3-Iodopyrimidine-2,4(1H,3H)-dione

• CAS No.: 61535-12-4
• Molecular Formula: C4H3IN2O2
• Molecular Weight: 237.98 g/mol
• IUPAC Name: 3-iodo-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C4H3IN2O2/c5-7-3(8)1-2-6-4(7)9/h1-2H,(H,6,9)
• InChI Key: HIYYEOCGMSVUAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)N(C1=O)I

Description

3-Iodopyrimidine-2,4(1H,3H)-dione is a halogenated pyrimidine derivative characterized by an iodine atom at the 3-position of the pyrimidine-2,4-dione scaffold. This substitution introduces steric bulk and electronic effects, influencing reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Iodopyrimidine-2,4(1H,3H)-dione typically involves the iodination of pyrimidine-2,4(1H,3H)-dione. One common method is the reaction of pyrimidine-2,4(1H,3H)-dione with iodine in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an aqueous or organic solvent under controlled temperature conditions to ensure the selective introduction of the iodine atom at the desired position.

Industrial Production Methods

While specific industrial production methods for 3-Iodopyrimidine-2,4(1H,3H)-dione are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring the purity and yield of the final product through advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Iodopyrimidine-2,4(1H,3H)-dione can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can participate in redox reactions, although specific conditions and reagents would depend on the desired transformation.

Coupling Reactions: The iodine atom can act as a leaving group in palladium-catalyzed coupling reactions, such as Suzuki or Sonogashira couplings, to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles like amines or thiols in the presence of a base.

Oxidation and Reduction: May involve reagents like hydrogen peroxide for oxidation or sodium borohydride for reduction.

Coupling Reactions: Often use palladium catalysts and ligands, with bases like potassium carbonate in organic solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines would yield aminopyrimidine derivatives, while coupling reactions could produce various biaryl compounds.

Scientific Research Applications

3-Iodopyrimidine-2,4(1H,3H)-dione has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the development of novel materials with unique electronic or optical properties.

Biological Studies: It is used in the synthesis of biologically active molecules for studying cellular processes and pathways.

Chemical Synthesis: Acts as an intermediate in the synthesis of more complex organic molecules, facilitating the exploration of new chemical reactions and mechanisms.

Mechanism of Action

The mechanism of action of 3-Iodopyrimidine-2,4(1H,3H)-dione depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The iodine atom can play a crucial role in these interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Positional Isomerism: 3-Iodo vs. 5-Iodo Derivatives

The position of iodine substitution significantly impacts biological activity and physicochemical properties.

Property	3-Iodopyrimidine-2,4(1H,3H)-dione	5-Iodopyrimidine-2,4(1H,3H)-dione Derivatives	References
Antibacterial Activity	Not explicitly reported	Inhibited B. catarrhalis, N. mucosa, and S. pyogenes at 0.128 mg/mL (e.g., compounds 7a, 7c, 7d) .
Synthetic Accessibility	Likely challenging due to steric hindrance at C3	Reported via alkylation of uracil analogs .
Electronic Effects	Electron-withdrawing iodine at C3 may deactivate the ring for electrophilic substitution.	Iodine at C5 may direct reactivity toward adjacent positions (e.g., C6 substitution) .

The inactivity of 1,3-bis(cyclohexylmethyl)-5-iodo derivative (8b) underscores the importance of substituent bulk .

Annulated vs. Non-Annulated Pyrimidine-diones

Annulated systems (e.g., pyrido or thieno rings) modify planarity, solubility, and target interactions.

Compound Class	Example	Key Properties	References
Non-Annulated (3-Iodo)	3-Iodopyrimidine-2,4(1H,3H)-dione	Simpler scaffold; iodine enhances halogen bonding potential.	-
Pyrido[2,3-d]pyrimidines	5-Amino-1,3-diethylpyrido[2,3-d]pyrimidine-2,4-dione	Fused rings increase planarity; showed eEF-2K inhibition .
Thieno[2,3-d]pyrimidines	6-(Imidazo[1,2-a]pyridin-2-yl)-5-methyl-3-phenylthieno[2,3-d]pyrimidine-2,4-dione	Sulfur-containing fused system; moderate antimicrobial activity .

Key Insight: Annulated derivatives often target specific enzymes (e.g., eEF-2K) or exhibit antimicrobial effects, whereas non-annulated iodopyrimidines may prioritize halogen-dependent interactions.

Substituent Effects: Alkyl, Amino, and Bulky Groups

Substituents alter solubility, lipophilicity, and bioactivity.

Substituent Type	Example	Impact	References
N-Alkylation	1-(2-Hydroxypropyl)pyrimidine-2,4-dione (16)	Monoalkylation improves water solubility; yields ≤13% .
Amino Groups	6-Amino-5-iodopyrimidine-2,4(1H,3H)-dione	Amino groups enhance hydrogen bonding; discontinued due to stability/synthesis issues .
Bulky Substituents	3-Cyclohexyl-6-phenyl-1-(p-tolyl)pyrimidine-2,4-dione	Cyclohexyl/phenyl groups reduce solubility but improve target affinity .

Key Insight : 3-Iodopyrimidine’s iodine substituent may hinder N-alkylation reactions compared to smaller groups (e.g., methyl or ethyl), impacting synthetic routes .